hyalodendroside A

• Molecular Formula: C38H58O12
• Molecular Weight: 706.9 g/mol
• IUPAC Name: [(1S,2R,5R,7R,8R,10S,11S,19S,22R)-22-hydroxy-10-(hydroxymethyl)-1,2,6,6,19-pentamethyl-16-oxo-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-21-oxahexacyclo[12.11.0.02,11.05,10.015,23.018,23]pentacos-14-en-8-yl] acetate
• InChI: InChI=1S/C38H58O12/c1-18-16-47-33(46)38-12-11-35(5)20(27(38)22(42)13-21(18)38)7-8-26-36(35,6)10-9-25-34(3,4)31(23(48-19(2)41)14-37(25,26)17-40)50-32-30(45)29(44)28(43)24(15-39)49-32/h18,21,23-26,28-33,39-40,43-46H,7-17H2,1-6H3/t18-,21?,23-,24-,25+,26+,28-,29+,30-,31+,32+,33-,35-,36-,37-,38?/m1/s1
• InChI Key: VQSOJBKVEUZDMN-PNLZZUDLSA-N
• Isomeric SMILES: C[C@@H]1CO[C@H](C23C1CC(=O)C2=C4CC[C@H]5[C@]([C@@]4(CC3)C)(CC[C@@H]6[C@@]5(C[C@H]([C@@H](C6(C)C)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O)OC(=O)C)CO)C)O
• Canonical SMILES: CC1COC(C23C1CC(=O)C2=C4CCC5C(C4(CC3)C)(CCC6C5(CC(C(C6(C)C)OC7C(C(C(C(O7)CO)O)O)O)OC(=O)C)CO)C)O
• synonyms: hyalodendroside A

Description

hyalodendroside A is a natural product found in Walteria and Hyalodendron with data available.

Scientific Research Applications

Hyaluronic Acid and Related Compounds

Hyaluronic acid, closely related to hyalodendroside A, is a natural linear polysaccharide with wide applications in bioengineering and biomedicine. Its properties vary with molecular weight, influencing its use in areas like skin cosmetics, joint fluid prostheses, polymeric scaffolds, and wound dressings. The therapeutic effects of hyaluronic acid-based preparations are directly linked to the biopolymer's molecular weight (Snetkov et al., 2020).

Antifungal Properties

Hyalodendrosides A and B, derived from a lignicolous hyphomycete, Hyalodendron species, have shown antifungal activity. These triterpenoid glycosides, including hyalodendroside A, exhibit moderate antifungal effects against certain clinically relevant fungi (Bills et al., 2000).

Biomedical and Tissue Engineering Applications

Hyaluronic acid, structurally related to hyalodendroside A, plays significant roles in ophthalmology, articular pathologies, cutaneous repair, skin remodeling, vascular prosthesis, and cancer therapy. Its properties have prompted interest from pharmaceutical companies for producing derivatives with enhanced therapeutic properties (Abatangelo et al., 2020).

Role in Wound Healing

The application of hyaluronic acid, a compound related to hyalodendroside A, in wound healing is notable. It facilitates tissue engineering, improves epidermal engraftment, and accelerates the conversion of chronic wounds into acute wounds, demonstrating its potential in medical fields like orthopedics and cosmetic surgery (Price et al., 2005).